N-(3-Cyanopyridin-4-yl)acetamide
Overview
Description
“N-(3-Cyanopyridin-4-yl)acetamide”, also known as CYAA, is a novel compound that has generated significant interest in the scientific community due to its diverse properties and potential applications. It is a chemical compound with the molecular formula C8H7N3O .
Synthesis Analysis
The synthesis of cyanoacetamides, such as “N-(3-Cyanopyridin-4-yl)acetamide”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Molecular Structure Analysis
The molecular structure of “N-(3-Cyanopyridin-4-yl)acetamide” is represented by the InChI code: 1S/C8H7N3O/c1-6(12)11-8-2-3-10-5-7(8)4-9/h2-3,5H,1H3,(H,10,11,12) . The molecular weight of this compound is 161.16 .Chemical Reactions Analysis
Cyanoacetamide derivatives, such as “N-(3-Cyanopyridin-4-yl)acetamide”, are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
Wound Healing Enhancement
N-(3-Cyanopyridin-4-yl)acetamide: derivatives have demonstrated positive effects on wound healing. In an experimental study using Wistar rats, these compounds were topically applied to incisional wounds. The results showed:
Antiproliferative Activity
The synthesis of 2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives from N-(3-Cyanopyridin-4-yl)acetamide has yielded promising results. These derivatives exhibit antiproliferative activity, making them potential candidates for cancer research and drug development .
Mechanism of Action
Future Directions
Recent advances in the chemistry of cyanamides, including “N-(3-Cyanopyridin-4-yl)acetamide”, have diversified their applications in synthetic chemistry. They have potential applications in cycloaddition chemistry, aminocyanation reactions, as well as electrophilic cyanide-transfer agents and their unique radical and coordination chemistry . Furthermore, synthesized 3-cyano-N-pyridinyl acetamide derivatives have shown potential to promote both the healing process and antioxidant capacity of wound tissue .
properties
IUPAC Name |
N-(3-cyanopyridin-4-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c1-6(12)11-8-2-3-10-5-7(8)4-9/h2-3,5H,1H3,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIFROHBMHNQCAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=NC=C1)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Cyanopyridin-4-yl)acetamide | |
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